9,N,N,N',N'-Pentaphenyl-9H-carbazole-2,7-diamine
Overview
Description
9,N,N,N’,N’-Pentaphenyl-9H-carbazole-2,7-diamine is a chemical compound with the molecular formula C42H31N3 and a molecular weight of 577.731 .
Molecular Structure Analysis
The molecular structure of 9,N,N,N’,N’-Pentaphenyl-9H-carbazole-2,7-diamine is based on the carbazole skeleton, which is a tricyclic compound consisting of two benzene rings fused on either side of a pyrrole ring . The compound is further substituted with phenyl groups and amine groups at specific positions .Properties
IUPAC Name |
2-N,2-N,7-N,7-N,9-pentakis-phenylcarbazole-2,7-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C42H31N3/c1-6-16-32(17-7-1)43(33-18-8-2-9-19-33)37-26-28-39-40-29-27-38(31-42(40)45(41(39)30-37)36-24-14-5-15-25-36)44(34-20-10-3-11-21-34)35-22-12-4-13-23-35/h1-31H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHUUVLSAOHDTHV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C3=C(C=CC(=C3)N(C4=CC=CC=C4)C5=CC=CC=C5)C6=C2C=C(C=C6)N(C7=CC=CC=C7)C8=CC=CC=C8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C42H31N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30696556 |
Source
|
| Record name | N~2~,N~2~,N~7~,N~7~,9-Pentaphenyl-9H-carbazole-2,7-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30696556 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
577.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
130017-93-5 |
Source
|
| Record name | N~2~,N~2~,N~7~,N~7~,9-Pentaphenyl-9H-carbazole-2,7-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30696556 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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